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Table 1: Basic Chemical Properties of NVP-ADW742

Property Details

CAS Number 475488-23-4 [1] [2] [3]

Molecular Formula C₂₈H₃₁N₅O [1] [2] [3]

Molecular Weight 453.58 g/mol [1] [2] [3]

Appearance White to light yellow solid [2] [3]

Storage Desiccate at -20°C [1] [2] [4]

Table 2: Solubility Data for NVP-ADW742

Solvent Solubility Notes

DMSO 10-21.67 mg/mL (22.04 - 47.78 mM)
[1] [2] [3]

Recommended for stock solutions; may require
sonication [2] [3].

Ethanol 3-12 mg/mL (6.61 - 26.45 mM) [1] [4] Sonication is recommended [4].

Water Insoluble [1] [4] Not suitable for direct dissolution.
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Stock Solution Preparation & Formulation

Table 3: Guide for Preparing Stock Solutions

Target
Concentration

Amount of Compound (to add to 1 mL of
DMSO)

Notes

10 mg/mL 10 mg A standard, versatile

concentration.

50 mg/mL 50 mg For high-dose in vitro
applications.

10 mM 4.54 mg Useful for molarity-based

experiments.

Protocol 1: Preparing a 50 mM Stock Solution in DMSO

Calculate Mass: To prepare 1 mL of a 50 mM stock solution, calculate the required mass: (0.050

mol/L) * (0.001 L) * (453.58 g/mol) = 22.68 mg.
Weigh Compound: Accurately weigh 22.68 mg of NVP-ADW742 powder.

Dissolve: Transfer the powder to a 1 mL volumetric vial. Add anhydrous DMSO to bring the volume
to 1 mL.

Mix: Vortex or sonicate the mixture until the solid is completely dissolved, creating a clear solution.
Aliquot and Store: Dispense the stock solution into small, single-use aliquots. Store at -80°C for
long-term (up to 2 years) or at -20°C for short-term (up to 1 year) to preserve stability and avoid
repeated freeze-thaw cycles [3].

Protocol 2: Preparing a Homogeneous Suspension for Animal Studies For in vivo administration (e.g.,

oral gavage or intraperitoneal injection), a suspension in aqueous solution is often necessary [1] [3].

Prepare a 0.5-1% (w/v) sodium carboxymethyl cellulose (CMC-Na) solution in purified water.

Add 5 mg of NVP-ADW742 powder per 1 mL of the CMC-Na solution [1].
Vortex the mixture vigorously to achieve a homogeneous, milky suspension with a final

concentration of 5 mg/mL [1].

In Vitro Application Protocols
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Protocol 3: Inhibiting IGF-1R Signaling in Cell Lines This protocol is used to assess the effect of NVP-

ADW742 on IGF-1-mediated signaling.

Cell Line Example: NWT-21 cells [1].
Procedure:

Culture and Starve: Seed cells in complete growth medium and allow them to reach 70-80%
confluency. Serum-starve the cells for 24 hours using medium containing 0.5% FCS [1].

Pre-treatment: Incubate the cells with NVP-ADW742 at concentrations ranging from 0.1 to 9
µM for 90 minutes [1] [3].

Stimulation: Stimulate the cells with IGF-I (10 ng/mL) for 10 minutes at 37°C to activate the
IGF-1R pathway [1].

Analysis: Lyse the cells and analyze the phosphorylation status of IGF-1R and its downstream
target Akt via Western Blot to confirm pathway inhibition [1] [3].

Protocol 4: Cell Viability and Proliferation Assay (MTT Assay) This protocol determines the

antiproliferative effects of NVP-ADW742.

Cell Lines: Multiple myeloma (e.g., MM-1S, RPMI-8226), small cell lung cancer (e.g., H526, H146),

and other tumor cell lines [1] [2].
Procedure:

Seed and Treat: Plate cells and expose them to a dose range of NVP-ADW742 (e.g., 0.1 to 10
µM) for 48-72 hours in the presence or absence of serum [1].

Incubate with MTT: Add MTT reagent to the wells and incubate to allow formazan crystal
formation by metabolically active cells.

Measure Viability: Dissolve the crystals and measure the absorbance. Calculate the
percentage of cell viability relative to the untreated control (DMSO-only) to determine the IC₅₀

values, which are typically in the range of 0.1-0.5 µM for sensitive cell lines [1].

In Vivo Administration Protocol

Protocol 5: Dosing in a Mouse Xenograft Model This protocol has demonstrated efficacy in a

disseminated multiple myeloma mouse model [1] [5].

Animal Model: Male SCID/NOD mice injected with MM-1S-Luc⁺ human multiple myeloma cells [1].

Dosage and Formulation:
Intraperitoneal (IP) Injection: 10 mg/kg, formulated in a suitable vehicle like the

homogeneous CMC-Na suspension [1].
Oral Gavage (PO): 50 mg/kg, similarly formulated [1].

Dosing Schedule: Administer twice daily for a duration of up to 19 days [1].
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Expected Outcome: This regimen significantly suppresses tumor growth and prolongs survival in the

mouse model [1] [5].

Experimental Workflows and Mechanism of Action

The following diagrams, generated using Graphviz DOT language, illustrate the experimental workflow and

molecular mechanism of NVP-ADW742.

IGF-1 Ligand

IGF-1R
Receptor

 Binding 

Downstream
Signaling

(Akt, ERK)

 Activates 

NVP-ADW742

 Inhibits 

Cellular Effects
(Proliferation, Survival)

 Promotes 

Click to download full resolution via product page

Diagram 1: Molecular mechanism of NVP-ADW742 action. The inhibitor NVP-ADW742 (red) binds to and

inhibits the IGF-1 receptor, blocking downstream signaling pathways and subsequent cellular processes like

proliferation and survival [1] [3] [5].
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Diagram 2: In vitro experimental workflow. This chart outlines the key steps for treating cells with NVP-

ADW742 to study its effects on IGF-1R signaling and cell viability [1] [3].

Critical Notes for Researchers
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Solubility and Sonication: If the powder does not dissolve completely in DMSO upon vortexing,

brief sonication in a water bath is recommended [2].
Solution Stability: While stock solutions in DMSO are stable when stored properly, it is best practice

to prepare and use fresh working solutions on the same day to ensure optimal activity and avoid
potential precipitation or degradation [2].

Vehicle Control: Always include a vehicle control group (e.g., DMSO at the same final concentration
as your highest dose) in your experiments to account for any non-specific effects of the solvent.

Safety and Use: NVP-ADW742 is labeled "For research use only" and is not for human or
veterinary diagnostic or therapeutic use [1] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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